Cas no 72379-40-9 (1,5-Naphthalenediol,4,8-diamino-2,6-dibromo-)

• Product Name: 1,5-Naphthalenediol,4,8-diamino-2,6-dibromo-
• CAS No: 72379-40-9
• MF: C₁₀H₈Br₂N₂O₂
• MW: 347.990720748901
• CID: 569516
• PubChem ID: 175046
• Update Time: 2025-04-19

1,5-Naphthalenediol,4,8-diamino-2,6-dibromo- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenediol,4,8-diamino-2,6-dibromo-
• 4,8-diamino-2,6-dibromonaphthalene-1,5-diol
• 2,6-Dibromo-4,8-diamino-1,5-dihydroxynaphthalene
• EINECS 276-617-6
• 1,5-Naphthalenediol, 4,8-diamino-2,6-dibromo-
• NS00037365
• DTXSID9072577
• 4,8-Diamino-2,6-dibromo-1,5-naphthalenediol
• MLQ58PE62L
• 72379-40-9

• Inchi： 1S/C10H8Br2N2O2/c11-3-1-5(13)7-8(9(3)15)6(14)2-4(12)10(7)16/h1-2,15-16H,13-14H2
• InChI Key： HVZHDPROXKTWAQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C2C(=C(C=C(C2=C1O)N)Br)O)N

Computed Properties

• Exact Mass: 345.89524
• Monoisotopic Mass: 345.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 31
• XLogP3: 3.6
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Density: 2.211
• Boiling Point: 547.4°C at 760 mmHg
• Flash Point: 284.8°C
• Refractive Index: 1.874
• PSA: 92.5